Cas no 1096799-33-5 (3-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)-2-methylpropanamide)

• Product Name: 3-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)-2-methylpropanamide
• CAS No: 1096799-33-5
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5709183
• PubChem ID: 43312183
• Update Time: 2025-06-29

3-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1107795
• 3-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)-2-methylpropanamide
• 1096799-33-5
• 3-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)-2-methylpropanamide

• Inchi： 1S/C9H13N3O2/c1-6(9(11)14)4-12-5-7(10)2-3-8(12)13/h2-3,5-6H,4,10H2,1H3,(H2,11,14)
• InChI Key： YHNGWBCYOMVCSV-UHFFFAOYSA-N
• SMILES： O=C(C(C)CN1C(C=CC(=C1)N)=O)N

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)-2-methylpropanamide

3-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)-2-methylpropanamide: A Comprehensive Overview

3-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)-2-methylpropanamide (CAS No. 1096799-33-5) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. The molecule combines a dihydropyridine ring system with an amide functional group, making it a versatile structure for further exploration.

The dihydropyridine core of this compound is a well-known scaffold in medicinal chemistry, often associated with calcium channel blockers and other bioactive agents. The presence of the amino group at position 5 of the dihydropyridine ring introduces additional functionality, potentially enhancing the compound's reactivity and biological activity. Recent studies have highlighted the importance of such structural motifs in modulating pharmacokinetic properties and bioavailability.

One of the most intriguing aspects of 3-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)-2-methylpropanamide is its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive agents with improved therapeutic indices. For instance, modifications to the methylpropanamide side chain have been shown to influence solubility and metabolic stability, critical factors in drug development.

Recent advancements in synthetic methodologies have also made it possible to produce this compound with higher yields and greater purity. Techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize the production process. These improvements not only enhance the compound's accessibility but also pave the way for large-scale applications in both academic and industrial settings.

In terms of biological activity, 3-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)-2-methylpropanamide has demonstrated promising results in preliminary assays targeting various disease states. Its ability to modulate cellular signaling pathways makes it a candidate for further investigation in areas such as neurodegenerative diseases and cardiovascular disorders.

Moreover, the compound's structural flexibility allows for extensive modification, enabling researchers to tailor its properties for specific applications. For example, substitution at the amino group or modifications to the dihydropyridine ring can lead to derivatives with enhanced selectivity or reduced toxicity.

Looking ahead, the continued exploration of 3-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)-2-methylpropanamide holds great promise for advancing our understanding of its therapeutic potential. As new research emerges, this compound is likely to play an increasingly important role in the development of innovative treatments and materials.